Cas no 1492818-14-0 (1-[(4-methylpiperidin-1-yl)methyl]cyclohexan-1-ol)

• Product Name: 1-[(4-methylpiperidin-1-yl)methyl]cyclohexan-1-ol
• CAS No: 1492818-14-0
• MF: C₁₃H₂₅NO
• MW: 211.343703985214
• CID: 5578032
• Update Time: 2025-10-29

1-[(4-methylpiperidin-1-yl)methyl]cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-[(4-methylpiperidin-1-yl)methyl]cyclohexan-1-ol

• Inchi： 1S/C13H25NO/c1-12-5-9-14(10-6-12)11-13(15)7-3-2-4-8-13/h12,15H,2-11H2,1H3
• InChI Key： NHFHBCGLACNLNM-UHFFFAOYSA-N
• SMILES： C1(CN2CCC(C)CC2)(O)CCCCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on 1-[(4-methylpiperidin-1-yl)methyl]cyclohexan-1-ol

Compound CAS No. 1492818-14-0: 1-[(4-methylpiperidin-1-yl)methyl]cyclohexan-1-ol

The compound with CAS No. 1492818-14-0, commonly referred to as 1-[(4-methylpiperidin-1-yl)methyl]cyclohexan-1-ol, is a highly specialized organic molecule with significant applications in various industries. This compound is characterized by its unique chemical structure, which combines a cyclohexanol group with a substituted piperidine moiety, making it a versatile building block for advanced chemical synthesis.

Chemical Structure and Properties

The molecular structure of 1-[(4-methylpiperidin-1-yl)methyl]cyclohexan-1-ol consists of a cyclohexane ring with a hydroxyl group at the 1-position and a side chain containing a 4-methylpiperidine group attached via a methylene bridge. This arrangement imparts the compound with unique physical and chemical properties, including moderate solubility in organic solvents and the ability to form hydrogen bonds due to the hydroxyl group.

Recent studies have highlighted the importance of this compound in the development of novel pharmaceutical agents, particularly in the field of central nervous system (CNS) drug design. The piperidine ring, a key structural component, is known for its ability to interact with various biological targets, including GABA receptors and other ligand-binding proteins.

Synthesis and Applications

The synthesis of 1-[(4-methylpiperidin-1-yl)methyl]cyclohexan-1-ol typically involves multi-step organic reactions, often utilizing palladium-catalyzed cross-coupling techniques or other advanced methodologies. These methods ensure high yields and excellent stereochemical control, which are critical for its use in drug discovery programs.

In terms of applications, this compound has found significant utility in the pharmaceutical industry as an intermediate in the synthesis of bioactive molecules. For instance, it has been employed in the development of anticonvulsant agents and other neuroactive drugs due to its ability to modulate ion channels and receptor activity.

Recent Research Findings

Recent research has focused on optimizing the synthesis of 1-[(4-methylpiperidin-1-yl)methyl]cyclohexan-1-one, exploring its potential as a precursor for more complex molecules with enhanced bioactivity. Studies published in leading journals such as *Journal of Medicinal Chemistry* have demonstrated its role in constructing multi-ring systems that exhibit potent pharmacological effects.

Moreover, computational modeling studies have revealed that this compound exhibits favorable pharmacokinetic properties, including good absorption and moderate clearance rates, making it an attractive candidate for further preclinical testing.

Safety and Handling

As with any chemical compound, proper handling and safety precautions are essential when working with CAS No. 1492808736, particularly in research settings. This includes wearing appropriate personal protective equipment (PPE) such as lab coats, gloves, and safety goggles to minimize exposure risks.

In conclusion, CAS No. 1492808736, or [compound name], represents a valuable tool in modern organic chemistry and drug discovery. Its unique structure and versatile properties continue to make it an important focus for researchers aiming to develop innovative therapeutic agents.